Cas no 1065074-82-9 (3-Bromo-2-(N,N-diethylamino)-5-nitropyridine)

• Product Name: 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine
• CAS No: 1065074-82-9
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 856944
• PubChem ID: 46738883
• Update Time: 2025-11-02

3-Bromo-2-(N,N-diethylamino)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N-diethyl-5-nitropyridin-2-amine
• 3-BroMo-2-(N,N-diethylaMino)-5-nitropyridine
• ACMC-2098l4
• AG-D-20972
• AK-91479
• ANW-15398
• CTK4A4598
• KB-30622
• DTXSID30674531
• MFCD11053789
• N11502
• 1065074-82-9
• BS-23078
• AKOS015834049
• SCHEMBL17544810
• CS-0440669
• 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine

• MDL： MFCD11053789
• Inchi： 1S/C9H12BrN3O2/c1-3-12(4-2)9-8(10)5-7(6-11-9)13(14)15/h5-6H,3-4H2,1-2H3
• InChI Key： MZYQAMLTHHDTNN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N(CC)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.01100
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No date available
• Boiling Point: 390.6±42.0 °C at 760 mmHg
• Flash Point: 190.0±27.9 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 61.95000
• LogP: 3.12170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Bromo-2-(N,N-diethylamino)-5-nitropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine

3-Bromo-2-(N,N-diethylamino)-5-nitropyridine (CAS No. 1065074-82-9): A Versatile Intermediate in Pharmaceutical and Agrochemical Research

The compound 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine (CAS No. 1065074-82-9) is a highly specialized chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and agrochemical research. As a brominated nitropyridine derivative, this compound serves as a crucial building block in the synthesis of various biologically active molecules, making it an indispensable tool for medicinal chemists and researchers.

With the increasing demand for novel drug candidates and crop protection agents, 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine has emerged as a key intermediate in the development of next-generation therapeutics and agricultural chemicals. Its molecular structure, featuring both electron-withdrawing nitro groups and electron-donating diethylamino groups, creates a perfect balance of reactivity that enables diverse chemical transformations.

The growing interest in nitrogen-containing heterocycles in drug discovery has further elevated the importance of this compound. Recent studies have shown that pyridine derivatives like 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine exhibit remarkable potential in addressing current challenges in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. This aligns perfectly with the pharmaceutical industry's focus on targeted therapies and the urgent need for new antibiotics to combat drug-resistant pathogens.

In the agrochemical sector, the compound's unique properties make it valuable for creating novel crop protection agents. With global concerns about food security and sustainable agriculture, researchers are increasingly exploring nitropyridine-based compounds as potential solutions for developing environmentally friendly pesticides with improved efficacy and reduced ecological impact.

The synthesis and application of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine have become hot topics in organic chemistry forums and research publications. Many researchers are particularly interested in its regioselective reactivity, which allows for precise modifications at specific positions of the pyridine ring. This characteristic makes it an excellent candidate for structure-activity relationship (SAR) studies in drug discovery programs.

From a commercial perspective, the demand for high-quality 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound, with particular emphasis on consistent purity (>98%) and scalable production processes. The compound's stability under various storage conditions and its compatibility with common organic solvents further enhance its appeal to industrial users.

Recent advancements in synthetic methodology have improved the accessibility of brominated pyridine derivatives, including 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine. Modern catalytic systems and optimized reaction conditions have significantly increased yields while reducing the environmental impact of production processes. These developments are particularly relevant given the current emphasis on green chemistry principles in the chemical industry.

The compound's molecular characteristics also make it an interesting subject for computational chemistry studies. Researchers are using advanced molecular modeling techniques to predict the behavior of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine in various chemical environments, which helps in designing more efficient synthetic routes and understanding its potential biological activities.

Quality control aspects of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine production have gained significant attention, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to ensure product consistency. The establishment of comprehensive characterization data for this compound has facilitated its adoption in regulated industries where material qualification is critical.

Looking forward, the applications of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine are expected to expand further as researchers continue to explore its potential in emerging fields such as materials science and chemical biology. Its unique combination of structural features positions it as a versatile scaffold for innovation across multiple scientific disciplines.

For researchers working with nitrogen-containing heterocycles, understanding the properties and handling requirements of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine is essential. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods. These practical considerations are particularly important for laboratories engaged in long-term research projects.

The scientific community continues to investigate new synthetic applications for 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine, with recent publications highlighting its utility in cross-coupling reactions and as a precursor for more complex molecular architectures. These developments underscore the compound's ongoing relevance in contemporary organic synthesis.

As the chemical industry moves toward more sustainable practices, the environmental profile of 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine and related compounds has become an important consideration. Researchers are actively exploring greener synthetic routes and evaluating the compound's biodegradation characteristics to ensure its responsible use in various applications.

In conclusion, 3-Bromo-2-(N,N-diethylamino)-5-nitropyridine (CAS No. 1065074-82-9) represents a valuable tool for modern chemical research, with applications spanning pharmaceutical development, agrochemical innovation, and materials science. Its unique structural features and versatile reactivity continue to inspire new scientific discoveries and technological advancements across multiple disciplines.